Cas no 2121104-57-0 (1-2-(3-fluorophenoxy)ethylcyclopropane-1-carbonitrile)

1-2-(3-Fluorophenoxy)ethylcyclopropane-1-carbonitrile is a fluorinated cyclopropane derivative with a nitrile functional group, offering unique reactivity and structural features for synthetic applications. The presence of the 3-fluorophenoxy moiety enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis, where fluorine substitution can improve metabolic stability and binding affinity. The cyclopropane ring contributes to conformational rigidity, while the nitrile group provides versatility for further functionalization. This compound is particularly valuable in medicinal chemistry for the design of bioactive molecules, leveraging its balanced lipophilicity and electronic properties. Its well-defined structure ensures reproducibility in synthetic routes, making it a reliable building block for research and development.
1-2-(3-fluorophenoxy)ethylcyclopropane-1-carbonitrile structure
2121104-57-0 structure
Product Name:1-2-(3-fluorophenoxy)ethylcyclopropane-1-carbonitrile
CAS No:2121104-57-0
MF:C12H12FNO
MW:205.228186607361
CID:6218679
PubChem ID:165646076
Update Time:2025-06-13

1-2-(3-fluorophenoxy)ethylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-2-(3-fluorophenoxy)ethylcyclopropane-1-carbonitrile
    • EN300-1780965
    • 2121104-57-0
    • 1-[2-(3-fluorophenoxy)ethyl]cyclopropane-1-carbonitrile
    • Inchi: 1S/C12H12FNO/c13-10-2-1-3-11(8-10)15-7-6-12(9-14)4-5-12/h1-3,8H,4-7H2
    • InChI Key: XTKHPSCFPZOTKL-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)OCCC1(C#N)CC1

Computed Properties

  • Exact Mass: 205.090292168g/mol
  • Monoisotopic Mass: 205.090292168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 33Ų

1-2-(3-fluorophenoxy)ethylcyclopropane-1-carbonitrile Pricemore >>

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Additional information on 1-2-(3-fluorophenoxy)ethylcyclopropane-1-carbonitrile

Comprehensive Overview of 1-2-(3-fluorophenoxy)ethylcyclopropane-1-carbonitrile (CAS No. 2121104-57-0)

1-2-(3-fluorophenoxy)ethylcyclopropane-1-carbonitrile (CAS No. 2121104-57-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyclopropane ring fused with a carbonitrile group and a 3-fluorophenoxyethyl side chain, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for fluorinated compounds like 1-2-(3-fluorophenoxy)ethylcyclopropane-1-carbonitrile has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of fluorine chemistry in medicinal chemistry, where the introduction of fluorine atoms improves drug efficacy. The compound's CAS No. 2121104-57-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the context of 1-2-(3-fluorophenoxy)ethylcyclopropane-1-carbonitrile is its role in small molecule drug development. With the rise of personalized medicine and targeted therapies, this compound's structural flexibility allows for customization to interact with specific enzymes or receptors. Its carbonitrile moiety, in particular, is a key functional group often exploited in the design of kinase inhibitors and GPCR modulators.

From a synthetic chemistry perspective, the preparation of 1-2-(3-fluorophenoxy)ethylcyclopropane-1-carbonitrile involves multi-step organic reactions, including cyclopropanation and nucleophilic substitution. These processes are critical for achieving high purity and yield, which are essential for industrial-scale production. The compound's 3-fluorophenoxy group also contributes to its lipophilicity, a property highly valued in CNS drug design.

Environmental and regulatory considerations are another hot topic surrounding CAS No. 2121104-57-0. As sustainability becomes a priority, researchers are exploring greener synthetic routes for such compounds, minimizing waste and energy consumption. This aligns with the broader industry shift toward green chemistry principles, which are increasingly emphasized in peer-reviewed journals and grant funding criteria.

In summary, 1-2-(3-fluorophenoxy)ethylcyclopropane-1-carbonitrile (CAS No. 2121104-57-0) represents a promising scaffold in modern chemical research. Its applications span pharmaceuticals, agrochemicals, and material science, making it a compound of enduring interest. As scientific advancements continue, its role in addressing global health and environmental challenges will likely expand further.

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